N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2-chloro-6-fluorobenzamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-2-chloro-6-fluorobenzamide
• InChI: InChI=1S/C19H18ClFN2OS/c1-23(2)16(13-11-25-17-9-4-3-6-12(13)17)10-22-19(24)18-14(20)7-5-8-15(18)21/h3-9,11,16H,10H2,1-2H3,(H,22,24)
• InChI Key: XVDUDWBBZHYRCC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=C(C=CC=C1Cl)F)C2=CSC3=CC=CC=C32
• Molecular Formula: C19H18ClFN2OS
• Molecular Weight: 376.9 g/mol

Description

N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2-chloro-6-fluorobenzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its abbreviation, BTF-1. BTF-1 has been found to have a variety of potential applications in scientific research, including its use as a tool for studying cellular processes and as a potential therapeutic agent.

Scientific Research Applications

Synthesis and Chemical Reactions

• The synthesis and reactions of sulfenyl-substituted sulfonium ylides demonstrate the utility of similar compounds in synthesizing complex molecules, which could be useful in developing pharmaceuticals or conducting materials science research (Hayasi & Nozaki, 1972).
• The smooth synthesis of aryl- and alkylanilines by photoheterolysis of haloanilines in the presence of aromatics and alkenes showcases innovative methods for forming bonds and could inform reactions involving similar chemical structures (Fagnoni, Mella, & Albini, 1999).

Anticancer Activity

• The synthesis of new benzothiazole acylhydrazones as anticancer agents indicates that compounds containing benzothiazole structures are being explored for their potential to inhibit cancer cell growth, suggesting a possible area of research for related compounds (Osmaniye et al., 2018).

Insecticidal Properties

• Flubendiamide, a novel insecticide highly active against lepidopterous insect pests, demonstrates the potential for structurally complex benzamides to serve as effective insecticides, which could guide research into pest control applications (Tohnishi et al., 2005).

Molecular Structure and Aggregation

• Studies on closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides reveal insights into molecular conformations and supramolecular aggregation, which are critical for understanding the physical and chemical properties of such compounds (Sagar et al., 2018).